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Introduction
2-Chlorophenol (2-CP), an organochlorine compound with the chemical formula C₆H₅ClO, is a

significant industrial chemical that has seen a notable evolution in its applications since its

introduction. As one of the three isomers of monochlorophenol, this colorless to light-yellow

liquid is characterized by a pungent, medicinal odor.[1][2][3] Historically, its utility has been

intrinsically linked to its biocidal properties and its role as a versatile chemical intermediate.

This technical guide provides a comprehensive overview of the historical development of 2-
Chlorophenol's applications, detailing its synthesis, the expansion of its uses, and the

subsequent regulatory shifts that have defined its modern role. The content is intended for

researchers, scientists, and drug development professionals, offering a deep dive into the

chemical's industrial journey.

Early 20th Century: Emergence as a Biocide
The use of chlorinated phenols, including 2-CP, began in the early 20th century.[1] During this

period, the burgeoning chemical industry recognized the potent antimicrobial properties of this

class of compounds. The initial applications of 2-Chlorophenol and its relatives were primarily

as preservatives, antiseptics, and disinfectants.[1][4][5] They were employed to control

bacteria, fungi, insects, and weeds.[6] Chlorophenols were used in various settings, including

household premises, sickrooms, and for the disinfection of equipment.[7] This era was marked
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by the broad application of these chemicals as general-purpose biocides, a trend that would

shift significantly in the coming decades.

Mid-20th Century: The Rise of 2-Chlorophenol as a
Key Chemical Intermediate
The 1940s and 1950s marked a significant turning point for 2-Chlorophenol. Advances in

industrial processes, particularly the optimization of phenol chlorination in the 1950s, led to

more efficient and large-scale production.[1] This increased availability, coupled with a deeper

understanding of its chemical reactivity, repositioned 2-CP from a direct-use biocide to a crucial

intermediate in the synthesis of more complex chemicals.[1][2][8]

Its primary applications during this period included:

Pesticide Manufacturing: 2-Chlorophenol became a foundational building block for a range

of pesticides. It was a key precursor in the synthesis of herbicides, fungicides, and

insecticides, contributing to increased agricultural productivity.[1][9] For instance, it is a

valuable intermediate in producing pesticidal agents like profenofos.[10][11]

Dye Synthesis: The burgeoning synthetic dye industry utilized 2-Chlorophenol as an

intermediate for producing various dyes, particularly azo dyes.[3][9] The global dye industry,

which began its synthetic revolution in the mid-19th century, was continually searching for

versatile and reactive starting materials.[12][13][14][15][16]

Wood and Glue Preservatives: Leveraging its fungicidal properties, 2-CP was integral to the

formulation of wood preservatives, protecting timber from rot and decay.[1][8]

Pharmaceuticals and Other Organic Chemicals: The compound served as a starting material

in the synthesis of various pharmaceuticals and other specialized organic chemicals.[1][3]

Late 20th Century to Present: A Shift Towards
Specialization and Regulation
The latter half of the 20th century brought increased scrutiny of chlorinated compounds due to

growing concerns about their environmental persistence and potential health risks.[1][17]

Regulatory bodies, such as the U.S. Environmental Protection Agency (EPA), began to classify
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2-Chlorophenol as a hazardous substance and established guidelines for its handling and

concentration in the environment.[1][18] This led to a significant decline in its use as a general

disinfectant and a further shift towards its application as a controlled chemical intermediate

within closed industrial processes.[2][7]

Current applications are highly specialized, focusing on its role as a precursor where its

incorporation into a final, often less toxic, molecule is well-controlled. The emphasis is now on

balancing its industrial utility with stringent safety and environmental sustainability practices.[1]

Data Presentation
Table 1: Physical and Chemical Properties of 2-Chlorophenol

Property Value Reference

Chemical Formula C₆H₅ClO [1][2]

Molar Mass 128.56 g·mol⁻¹ [2]

Appearance Colorless to amber liquid [2][3]

Odor
Pungent, medicinal,

penetrating
[1][2][7]

Density ~1.265 g/cm³ [1][10]

Melting Point 8-8.7 °C [1][2]

Boiling Point 173.4-176 °C [2][8]

Solubility in Water
Moderately soluble (2.85 g/100

mL at 20°C)
[1][10]

Solubility in Organic Solvents
Soluble in ethanol, diethyl

ether, benzene
[1][2]

Acidity (pKa) 8.56 [2]

Table 2: Timeline of Key Developments in 2-Chlorophenol Applications
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Time Period Key Developments and Applications

Early 20th Century
Emergence as a general biocide; used as an

antiseptic, disinfectant, and preservative.[1][4]

1940s - 1950s

Optimization of industrial phenol chlorination

processes.[1] Shift to primary use as a chemical

intermediate.[2][8]

Mid-20th Century

Widespread use as a precursor for pesticides

(herbicides, fungicides), dyes, wood

preservatives, and pharmaceuticals.[1][3][9]

Late 20th Century

Increased regulatory scrutiny (e.g., EPA

classification as a hazardous substance) due to

environmental and health concerns.[1][18]

Present Day

Applications restricted to highly controlled

industrial synthesis; focus on safer alternatives

and sustainable chemical practices.[1][7]

Experimental Protocols
Protocol 1: Synthesis of 2-Chlorophenol via Direct
Chlorination of Phenol
This protocol describes a common laboratory-scale synthesis of 2-Chlorophenol. Industrial

processes are optimized for continuous production and yield.

Objective: To synthesize 2-Chlorophenol by the electrophilic aromatic substitution of phenol

with chlorine.

Materials:

Phenol (C₆H₅OH)

Chlorine gas (Cl₂)

Inert solvent (e.g., carbon tetrachloride or tetrachloroethylene)[1][11]
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Catalyst (e.g., iron or aluminum chloride)[1]

Sodium hydroxide (NaOH) solution for neutralization

Drying agent (e.g., anhydrous sodium sulfate)

Standard laboratory glassware for reflux, distillation, and extraction

Methodology:

Reaction Setup: A solution of phenol in an inert solvent is placed in a three-necked flask

equipped with a reflux condenser, a gas inlet tube, and a mechanical stirrer. A small amount

of catalyst is added.

Chlorination: Chlorine gas is bubbled through the solution at a controlled rate. The reaction is

typically exothermic, and the temperature is maintained, often just below the reflux

temperature of the solvent (e.g., 100-120 °C for tetrachloroethylene).[11] The reaction

progress is monitored by techniques like Gas Chromatography (GC) to ensure ortho-

selectivity and minimize the formation of 4-chlorophenol and dichlorinated byproducts.[1][11]

Work-up: Once the reaction is complete, the mixture is cooled. The reaction is quenched,

and excess chlorine is removed.

Neutralization and Extraction: The organic layer is washed with a dilute sodium hydroxide

solution to remove unreacted phenol and acidic byproducts, followed by washing with water.

Drying and Purification: The organic layer is dried over an anhydrous drying agent. The

solvent is then removed by distillation.

Fractional Distillation: The crude product is purified by fractional distillation under reduced

pressure to separate 2-Chlorophenol from isomers (4-chlorophenol) and other byproducts.

[3] The fraction boiling at approximately 175°C is collected.[1]

Protocol 2: Synthesis of 2-Chloro-4-nitrophenol (An
Intermediate for Dyes and Pharmaceuticals)
This protocol illustrates the use of a chlorinated phenol in a subsequent reaction step.
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Objective: To synthesize 2-chloro-4-nitrophenol by the chlorination of p-nitrophenol.

Materials:

p-Nitrophenol

Chlorine gas (Cl₂)

Inert organic solvent (e.g., methylene dichloride, ethylene dichloride)[19]

Sodium hydroxide solution

Hydrazine hydrate

Catalyst (e.g., activated carbon, ferric trichloride hexahydrate)[19]

Methodology:

Chlorination: p-Nitrophenol is dissolved in an inert organic solvent. Chlorine gas is then

introduced to perform a chlorination reaction, yielding 2-chloro-4-nitrophenol.[19]

Reduction (Illustrative next step): The resulting 2-chloro-4-nitrophenol can then be used in

further synthesis. For example, to produce 2-chloro-4-aminophenol, sodium hydroxide is first

added in the presence of a catalyst like activated carbon and ferric trichloride.[19]

Hydrazine hydrate is then slowly added to carry out a reduction reaction, converting the nitro

group to an amino group, thus synthesizing 2-chloro-4-aminophenol.[19]
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Caption: Synthesis pathway of 2-Chlorophenol via direct chlorination of phenol.
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Caption: Workflow of 2-Chlorophenol as a versatile chemical intermediate.
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Caption: Logical progression of 2-Chlorophenol application development over time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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